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Compound of Interest

Compound Name: Chromium hydroxide sulfate

Cat. No.: B077369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of basic chromium sulfate, a complex
inorganic compound with significant industrial applications. This document details its chemical
identity, molecular weight, key physicochemical properties, synthesis protocols, and analytical
procedures. The information is intended for researchers, chemists, and professionals in fields
requiring a thorough understanding of chromium chemistry, particularly in the context of
synthesis and material science.

Chemical Identity and Physicochemical Properties

Basic chromium sulfate is not a single, strictly defined compound but rather a complex mixture
of chromium(lll) sulfate salts containing hydroxyl groups. Its composition can vary, which is
reflected in its "basicity.” The most commonly cited chemical formula is Cr(OH)(S0a4).[1][2]
However, it often exists in hydrated forms, represented as Cr(OH)SOa4-xH20.[3]

The molecular structure involves chromium(lll) ions coordinated with both sulfate and
hydroxide ligands. These units can polymerize to form more complex structures. The "basicity"
of the compound, a critical parameter in its industrial applications, refers to the percentage of
the chromium'’s coordination sites occupied by hydroxyl groups. A typical commercial product
has a basicity of 33%.[1][3]

Molecular Formula and Weight
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The chemical formula and corresponding molecular weight can be represented in several ways,
reflecting the compound's complex and variable nature.

Chemical Formula Molar Mass ( g/mol ) Notes
Cr(OH)SO4 165.06 Anhydrous form

A representation of a hydrated
CrHz012S3 343.21

form[1]

A proposed structure for a
[Crz2(H20)6(OH)4]SO4 342.18 common basic chromium

sulfate[4]

For comparison: Normal
Cr2(S0a4)s 392.16 chromium(lll) sulfate

(anhydrous)[4]

Physicochemical and Quality Parameters

Basic chromium sulfate is typically a fine, dark green, amorphous powder or flake that is readily
soluble in water.[1][5] Its solution is acidic. Key quality parameters for commercial grades are
summarized below.
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Parameter Typical Value/Range Reference

Fine, free-flowing, dark green
Appearance (2]
powder

Chromium(lll) Oxide (Cr203)

24% - 26% (w/w) [6][7]
Content
Basicity 32% - 34% [61[7]
pH (of a 6% w/v aqueous

_ 28-3.2 [7]

solution)
Density ~1.7 g/lcm3 -
Melting Point 90 °C (Decomposes) -

N Soluble in cold water, very
Water Solubility ] [11[2]
soluble in hot water

Moisture Content 9.0% - 10.0% (w/w) -

Matter Insoluble in Water 0.05% — 0.15% (w/w) -

Experimental Protocols

The industrial production of basic chromium sulfate primarily involves the reduction of
hexavalent chromium (from sodium dichromate) to trivalent chromium in an acidic medium. The
two most common methods are reduction by sulfur dioxide and reduction by organic
compounds like sucrose or glucose.

Synthesis Workflow Diagram

The following diagram illustrates the general manufacturing process for basic chromium sulfate,
starting from the reduction of sodium dichromate.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://patents.google.com/patent/CN102432067A/en
https://www.satra.com/bulletin/article.php?id=1828
https://patents.google.com/patent/CN102432067A/en
https://www.satra.com/bulletin/article.php?id=1828
https://www.satra.com/bulletin/article.php?id=1828
https://store.astm.org/d4654-87r20.html
https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium Dichromate Sulfuric Acid
(Na2Cr207) Solution (H2S0a4)

Reducing Agent
(e.g., SOz, Sucrose)

nput Acidification

| 4 Acidification Reactor Reduction

cidified Solution

Reduction

Cr(Ill) Solution
‘Green Liquor’)

Aging & Maturation

Aged Solution

Spray Drying

inal Product

Basic Chromium Sulfate
Powder

Figure 1. General Manufacturing Workflow for Basic Chromium Sulfate
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Caption: Figure 1. General Manufacturing Workflow for Basic Chromium Sulfate.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b077369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Protocol 1: Sulfur Dioxide Reduction Method

This method is widely used for large-scale production. It involves bubbling sulfur dioxide gas
through an acidified solution of sodium dichromate.

Reaction: Naz2Cr207 + 3SO2 + H20 - 2Cr(OH)SO4 + Na2S0a

Methodology:

Preparation of Dichromate Solution: Prepare a concentrated solution of sodium dichromate
(Naz2Cr207-2H20), for instance, 300-400 g/L, in a suitable glass-lined reactor.[5]

 Acidification: Add sulfuric acid (H2S0Oa4) to the reactor to acidify the solution. The amount of
acid is critical for achieving the target basicity.

e Reduction: Introduce sulfur dioxide (SO2) gas into the solution while stirring. The reaction is
exothermic and the temperature should be controlled, typically in the range of 60-80 °C.[5]
The color of the solution will change from orange-red to a deep green, indicating the
reduction of Cr(VI) to Cr(lll).

o Endpoint Determination: The reaction is monitored until all hexavalent chromium is reduced.
This can be checked using a qualitative test with an indicator like diphenylcarbazide.

o Adjustment and Maturation: After reduction, the solution (known as "green liquor") is boiled to
remove any excess SOz2.[5] The solution is then aged, which allows for the formation of
stable chromium complexes.

e Drying: The final solution is typically spray-dried at temperatures between 100-160 °C to
obtain the solid basic chromium sulfate powder.[5]

Synthesis Protocol 2: Organic Reduction Method
(Sucrosel/Glucose)

This method uses a readily available and safer reducing agent compared to sulfur dioxide.
Glucose or sucrose is used to reduce the hexavalent chromium.
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Reaction (using glucose as an example): 4Na2Cr207 + CeH1206 + 12H2S04 —
8[Cr(OH)S04:0.5Naz2S04] + 6CO2 + 14H20[8]

Methodology:

Preparation of Dichromate Solution: In a glass-lined reactor equipped with a stirrer, prepare
a solution of sodium dichromate.

 Acidification: Acidify the solution by slowly adding sulfuric acid or sodium bisulfate solution
while stirring.[2]

¢ Reduction: Slowly add a solution of the organic reducing agent (e.g., sucrose or glucose) to
the acidified dichromate solution.[2] The reaction is highly exothermic and the addition rate
must be carefully controlled to maintain the temperature.

o Completion of Reaction: Towards the end of the reaction, the solution is maintained at boiling
temperature to ensure the complete reduction of Cr(VI).[2]

e Post-Processing: The resulting viscous, syrup-like liquid is cooled. It can be subjected to
crystallization at low temperatures (below 10 °C) to precipitate out some of the sodium
sulfate, thereby purifying the product.[2]

e Drying: The purified liquid product is then concentrated and dried, often using a spray dryer,
to yield the final solid product.

Analytical Procedures

To ensure the quality and consistency of basic chromium sulfate, several key parameters are
analyzed. The most important are the chromium content and the basicity.

Determination of Chromium(lll) Content

This procedure determines the total chromium content, typically expressed as % Cr20s. The
method involves the oxidation of Cr(Ill) to Cr(VI), followed by a redox titration.

Principle: Chromium(lIl) in the sample is oxidized to dichromate (Cr=072") using a strong
oxidizing agent like ammonium peroxodisulfate in an acidic solution. The resulting dichromate
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is then titrated with a standardized solution of a reducing agent, such as ferrous ammonium
sulfate (FAS), using a redox indicator.

Methodology:

o Sample Preparation: Accurately weigh a sample of basic chromium sulfate and dissolve it in
distilled water.

» Oxidation: Transfer the solution to a beaker, add concentrated sulfuric acid, and dilute with
distilled water. Add ammonium peroxodisulfate and boil the solution for approximately 20
minutes to ensure complete oxidation of Cr(lll) to Cr(VI1).[9]

e Titration: Cool the solution. Add a few drops of a redox indicator (e.g., sodium diphenylamine
sulfonate). Titrate the solution with a standardized 0.1 N ferrous ammonium sulfate solution
until the endpoint is reached, indicated by a sharp color change.[10]

o Calculation: The percentage of Cr20s is calculated from the volume of FAS titrant used, its
normality, and the initial weight of the sample.

Determination of Basicity

Basicity is a measure of the hydroxyl content relative to the total coordination sites of the
chromium. It is determined by an acid-base titration. The official method is described in
standards such as ASTM D4654, which applies to leather but the principle is the same for the
chemical itself.[1][9][11][12][13]

Principle: A known weight of the basic chromium sulfate is dissolved in water. The solution is
then titrated with a standardized solution of a strong base (e.g., NaOH) to a specific pH
endpoint. The amount of base consumed is used to calculate the basicity.

Methodology:

o Sample Preparation: Prepare a standard aqueous solution of the basic chromium sulfate
sample (e.g., 1% w/v).

 Titration Setup: Place a known volume of the sample solution in a beaker with a magnetic
stirrer. Calibrate and immerse a pH electrode connected to a pH meter.
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« Titration: Slowly titrate the solution with a standardized sodium hydroxide solution (e.g., 0.1
N) while continuously monitoring the pH.

e Endpoint and Calculation: The titration is continued until a stable, predefined pH endpoint is
reached. The basicity is calculated based on the volume of NaOH added, its concentration,
the chromium content of the sample, and the initial sample weight. The calculation
essentially determines the proportion of acid groups that have been replaced by hydroxyl
groups.

Applications and Toxicological Considerations
Applications

While the primary industrial use of basic chromium sulfate is in the chrome tanning of leather,
its role as a chemical intermediate is highly relevant to researchers.[3] It serves as a precursor
for the synthesis of a wide range of other chromium(lll) compounds, including pigments,
catalysts, and mordants for the textile industry.[2] Its well-characterized, water-soluble nature
makes it a convenient starting material for developing novel chromium-based materials.

Toxicological Profile

A critical aspect for any professional handling chromium compounds is understanding the
difference in toxicity between its oxidation states.

o Chromium(lll): The trivalent state, as found in basic chromium sulfate, is considered an
essential trace element for mammals and exhibits significantly lower toxicity.[2]

o Chromium(VI): The hexavalent state, found in the sodium dichromate precursor, is highly
toxic, corrosive, and a known carcinogen.[3]

Therefore, ensuring the complete reduction of Cr(VI) to Cr(lll) during synthesis is paramount for
the safety of the final product.[2] Standard analytical methods exist (e.g., EN ISO 17075) to
detect trace amounts of Cr(VI) in materials.[7] Professionals in drug development should be
particularly aware of this distinction, as any application of chromium-containing compounds
would require rigorous testing to ensure the absence of the hazardous hexavalent form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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